Cas no 871507-16-3 (2-Propen-1-one,3-(dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]-)

• Product Name: 2-Propen-1-one,3-(dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]-
• CAS No: 871507-16-3
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 1864753
• PubChem ID: 74959817
• Update Time: 2025-04-21

2-Propen-1-one,3-(dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]-
• 3-(Dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]-2-propen-1-one
• (E)-1-(4-((quinolin-2-yl)methoxy)phenyl)-3-(dimethylamino)-2-(pyridin-4-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-(dimethylamino)-2-(4-pyridinyl)-1-[4-(2-quinolinylmethoxy)phenyl]-
• 871507-16-3
• DTXSID901131954

• Inchi： 1S/C26H23N3O2/c1-29(2)17-24(19-13-15-27-16-14-19)26(30)21-8-11-23(12-9-21)31-18-22-10-7-20-5-3-4-6-25(20)28-22/h3-17H,18H2,1-2H3
• InChI Key： ZFYIYLALLZECSE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C(=CN(C)C)C1C=CN=CC=1)=O)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 409.17902698Da
• Monoisotopic Mass: 409.17902698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 55.3Ų